Cas no 2171203-40-8 (2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid
• CAS No: 2171203-40-8
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5829224
• PubChem ID: 165558410
• Update Time: 2025-06-08

2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid
• 2171203-40-8
• 2-{1-[(2S)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanamido]cyclopropyl}acetic acid
• EN300-1522775

• Inchi： 1S/C24H26N2O5/c1-2-20(22(29)26-24(11-12-24)13-21(27)28)25-23(30)31-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19-20H,2,11-14H2,1H3,(H,25,30)(H,26,29)(H,27,28)/t20-/m0/s1
• InChI Key： DQDQGDTZXRFSGA-FQEVSTJZSA-N
• SMILES： OC(CC1(CC1)NC([C@H](CC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 9
• Complexity: 670
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid

Introduction to 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic Acid (CAS No. 2171203-40-8)

2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid, identified by its CAS number 2171203-40-8, is a compound of significant interest in the field of pharmaceutical chemistry and drug development. This molecule, with its intricate structure, has garnered attention due to its potential applications in the synthesis of novel therapeutic agents. The presence of a cyclopropyl group and a fluorenylmethoxycarbonyl (Fmoc) moiety makes it a versatile building block for further chemical modifications and biological studies.

The< strong>structure of 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid features a chiral center at the butanamido group, which is indicated by the (2S) configuration. This stereochemical feature is crucial for its biological activity, as enantiomeric purity can significantly influence the pharmacokinetic and pharmacodynamic properties of a drug candidate. The fluorenylmethoxycarbonyl group is commonly used in peptide synthesis as an protecting group for amino acids, highlighting the compound's potential utility in peptidomimetic drug design.

In recent years, there has been a growing interest in the development of peptidomimetics as alternative therapeutic agents. Peptidomimetics are designed to mimic the bioactivity of natural peptides while avoiding their limitations, such as rapid degradation and poor oral bioavailability. The< strong>cyclopropyl group in 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid introduces rigidity into the molecular structure, which can enhance binding affinity and stability against enzymatic degradation. This feature makes it an attractive candidate for the development of novel drugs targeting protein-protein interactions.

The< strong>Fmoc moiety in this compound not only serves as a protecting group but also provides a handle for further chemical modifications. The Fmoc group can be selectively removed under mild acidic conditions, allowing for the sequential assembly of more complex molecules. This property is particularly useful in solid-phase peptide synthesis (SPPS), where Fmoc-tethered amino acids are commonly used to construct polypeptides.

Recent studies have demonstrated the potential of< strong>cyclopropyl-containing compounds in various therapeutic areas. For instance, cyclopropane derivatives have been shown to exhibit inhibitory activity against certain enzymes and receptors. The incorporation of a cyclopropyl group into 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid may contribute to its ability to interact with biological targets in a unique manner, potentially leading to novel therapeutic effects.

The< strong>fluorenylmethoxycarbonyl group also offers advantages in terms of solubility and stability. Fluorene-based derivatives are known for their good solubility in organic solvents, which can facilitate their use in various synthetic protocols. Additionally, the fluorenylmethoxycarbonyl group enhances the stability of the molecule during storage and handling, making it a reliable reagent for research purposes.

In conclusion, 2-{1-(2S)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanamidocyclopropyl}acetic acid (CAS No. 2171203-40-8) is a promising compound with potential applications in pharmaceutical research and drug development. Its unique structure, featuring a chiral center, a cyclopropyl group, and an Fmoc moiety, makes it a versatile building block for further chemical modifications and biological studies. The compound's potential utility in peptidomimetic drug design and its favorable physicochemical properties make it an exciting candidate for future research endeavors.